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Compound of Interest

Compound Name: Diethylene glycol monovinyl ether

Cat. No.: B1213670

Diethylene Glycol Monovinyl Ether: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monovinyl ether (DEGVE), also known as 2-(2-vinyloxyethoxy)ethanol, is
an organic compound with the chemical formula CeH120s.[1][2] It is a colorless liquid
characterized by the presence of both a vinyl ether and a hydroxyl functional group, which
impart a unique combination of reactivity and hydrophilicity.[2] This technical guide provides an
in-depth overview of the physical and chemical properties of DEGVE, its synthesis, and its
applications, with a particular focus on aspects relevant to research and development in the
pharmaceutical and biomedical fields. While DEGVE is utilized in the synthesis of polymers for
biomedical applications, it is important to note that there is currently a lack of scientific literature
detailing its specific interactions with cellular signaling pathways.

Physical and Chemical Properties

The physical and chemical properties of Diethylene glycol monovinyl ether are summarized
in the tables below. These properties are crucial for its handling, application, and the design of
experimental procedures.
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Physical Properties

Property Value Source(s)
Molecular Formula CeH1203 [11[3]
Molecular Weight 132.16 g/mol [4]
Appearance Colorless liquid [1][2]

Odor Faint, characteristic [1]

Boiling Point approx. 160-165 °C [1]

Melting Point Not available

Density approx. 1.08 g/cm?3 [1]

Miscible with water and many

Solubility
organic solvents

[1](2]

Chemical Properties
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Property Value/Description Source(s)

Consists of two ethylene glycol
) units with a vinyl group
Chemical Structure [1]
attached to one of the hydroxyl

groups.

Can undergo polymerization,
etherification, and addition
o reactions. The vinyl ether
Reactivity ) ) [1][5]
group is susceptible to
hydrolysis under acidic

conditions.

Can be homopolymerized via
cationic or radical
Polymerization polymerization to form
poly(diethylene glycol
monovinyl ether).[5][6]

N Generally stable under normal
Stability N [5]
conditions.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of organic
liquids like DEGVE are outlined in standardized methods such as those from the Organisation
for Economic Co-operation and Development (OECD) and the American Society for Testing
and Materials (ASTM). Researchers should refer to these official guidelines for precise
methodologies.

Synthesis of Diethylene Glycol Monovinyl Ether

Industrially, Diethylene glycol monovinyl ether can be synthesized through several methods,
including the vinylation of diethylene glycol.[3] A common laboratory-scale synthesis involves
the reaction of diethylene glycol with acetylene in the presence of a strong base.

Reaction:
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HOCH2CH20CH2CH20H + HC=CH - CH2=CHOCH2CH20CH2CH20H
e Reactants: Diethylene glycol, Acetylene gas
o Catalyst: A strong base, such as potassium hydroxide or an alkali metal alkoxide.

o Conditions: The reaction is typically carried out under pressure and at an elevated
temperature.

 Purification: The product is purified by distillation.[7]

Visualizations
Synthesis of Diethylene Glycol Monovinyl Ether

The following diagram illustrates a simplified workflow for the synthesis of Diethylene glycol
monovinyl ether.
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Synthesis of Diethylene Glycol Monovinyl Ether
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Caption: A simplified workflow for the synthesis of DEGVE.

Cationic Polymerization of Diethylene Glycol Monovinyl
Ether

DEGVE can undergo cationic polymerization to form polymers with applications in biomedical
materials.[5][6] The mechanism involves the formation of a stable carbocation.
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Cationic Polymerization of DEGVE
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Caption: Cationic polymerization mechanism of DEGVE.

Applications in Research and Drug Development

Diethylene glycol monovinyl ether serves as a versatile monomer in polymer chemistry.[1][2]
Its homopolymers and copolymers are of interest in the biomedical field due to their
hydrophilicity and potential for creating biocompatible materials.[5][6] For instance, polymers
derived from DEGVE can form hydrogels or coatings that resist protein adsorption, a desirable
property for medical devices and drug delivery systems.[5][6]
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Interaction with Cellular Signaling Pathways

A comprehensive review of the scientific literature reveals a notable absence of studies
detailing the specific interactions of Diethylene glycol monovinyl ether with cellular signaling
pathways. While toxicological studies on related glycol ethers exist, they do not provide insights
into the modulation of specific signaling cascades by DEGVE. Research in drug development
often focuses on compounds that can selectively target and modulate signaling pathways to
achieve a therapeutic effect. The current body of research on DEGVE has primarily focused on
its chemical properties and applications in materials science. Therefore, for professionals in
drug development, it is crucial to recognize that the potential of DEGVE as a modulator of
cellular signaling is, at present, an unexplored area of research.

Safety Considerations

Diethylene glycol monovinyl ether may cause irritation to the skin, eyes, and respiratory tract
upon direct contact or inhalation.[1] It is recommended to handle this chemical in a well-
ventilated area and to use appropriate personal protective equipment (PPE), including gloves
and safety goggles.[1] For detailed safety information, refer to the Material Safety Data Sheet
(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethylene-glycol-monovinyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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